4-[(E)-2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]ethenyl]benzoic acid

• IUPAC Name: 4-[(E)-2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]ethenyl]benzoic acid
• InChI: InChI=1S/C20H17NO4S/c1-24-17-9-8-15(11-18(17)25-2)16-12-26-19(21-16)10-5-13-3-6-14(7-4-13)20(22)23/h3-12H,1-2H3,(H,22,23)/b10-5+
• InChI Key: CUHYPGKHYPERDS-BJMVGYQFSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CSC(=N2)C=CC3=CC=C(C=C3)C(=O)O)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)C2=CSC(=N2)/C=C/C3=CC=C(C=C3)C(=O)O)OC
• Molecular Formula: C20H17NO4S
• Molecular Weight: 367.4 g/mol

Description

4-[(E)-2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]ethenyl]benzoic acid, also known as DMXB-A, is a compound that has been developed for its potential use in the treatment of various neurological disorders. This compound has been found to have unique properties that make it a promising candidate for further research in the field of neuroscience.

Mechanism of Action

4-[(E)-2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]ethenyl]benzoic acid acts as a selective agonist for the alpha7 nicotinic acetylcholine receptor (nAChR). This receptor is involved in various physiological processes such as learning, memory, and attention. Activation of this receptor has been found to have a positive effect on cognitive function and may be useful in the treatment of various neurological disorders.
Biochemical and Physiological Effects:
4-[(E)-2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]ethenyl]benzoic acid has been found to have a number of biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. It has also been found to have a neuroprotective effect, reducing the damage caused by oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(E)-2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]ethenyl]benzoic acid in lab experiments include its selectivity for the alpha7 nAChR, its ability to improve cognitive function, and its neuroprotective properties. However, there are also limitations to using 4-[(E)-2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]ethenyl]benzoic acid in lab experiments, such as its potential toxicity and the need for further research to determine its optimal dosage and administration.

Future Directions

There are many potential future directions for research on 4-[(E)-2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]ethenyl]benzoic acid. One area of research could be the development of more selective agonists for the alpha7 nAChR. Another area of research could be the investigation of the potential use of 4-[(E)-2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]ethenyl]benzoic acid in the treatment of other neurological disorders such as depression, anxiety, and addiction. Additionally, further research is needed to determine the optimal dosage and administration of 4-[(E)-2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]ethenyl]benzoic acid for therapeutic use.

Synthesis Methods

The synthesis of 4-[(E)-2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]ethenyl]benzoic acid involves the reaction of 4-bromo-2-fluorobenzoic acid with 2-amino-4-(3,4-dimethoxyphenyl)thiazole in the presence of a palladium catalyst. The resulting compound is then subjected to further reactions to yield 4-[(E)-2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]ethenyl]benzoic acid.

Scientific Research Applications

4-[(E)-2-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]ethenyl]benzoic acid has been extensively studied for its potential use in the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. This compound has been found to have a unique mechanism of action that makes it a promising candidate for further research in the field of neuroscience.